Cas no 1001519-34-1 (6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile)

• Product Name: 6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile
• CAS No: 1001519-34-1
• MF: C₁₂H₁₀F₂N₄S
• MW: 280.296407222748
• MDL: MFCD03422741
• CID: 3058029
• PubChem ID: 7019354
• Update Time: 2025-10-31

6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>6-(Difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-mercaptonicotinonitri le
• AKOS B014736
• ART-CHEM-BB B014736
• 6-DIFLUOROMETHYL-4-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-2-MERCAPTO-NICOTINONITRILE
• 6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile
• 1001519-34-1
• AKOS000305397
• 6-(difluoromethyl)-4-(1,3-dimethylpyrazol-4-yl)-2-sulfanyl-pyridine-3-carbonitrile
• CS-0282576
• 6-(DIFLUOROMETHYL)-4-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-2-SULFANYL-3-PYRIDYL CYANIDE
• 6-(difluoromethyl)-4-(1,3-dimethylpyrazol-4-yl)-2-sulfanylidene-1H-pyridine-3-carbonitrile
• EN300-228739
• BBL039339
• 6-(Difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-mercaptonicotinonitrile
• STK313343

• MDL： MFCD03422741
• Inchi： 1S/C12H10F2N4S/c1-6-9(5-18(2)17-6)7-3-10(11(13)14)16-12(19)8(7)4-15/h3,5,11H,1-2H3,(H,16,19)
• InChI Key： PAFXMCFOCKTFDG-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C=C(C(F)F)N1)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 280.05942383Da
• Monoisotopic Mass: 280.05942383Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile

Introduction to 6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile (CAS No. 1001519-34-1)

6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1001519-34-1, represents a confluence of pyridine, pyrazole, and sulfanyl functional groups, which are well-documented for their roles in drug design and development. The presence of a difluoromethyl group further enhances its molecular complexity, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The structural framework of this compound integrates several key pharmacophoric elements that are known to contribute to binding affinity and selectivity in biological targets. The pyridine core is a ubiquitous scaffold in many approved drugs, often serving as an anchor for interactions with proteins and enzymes. In this molecule, the pyridine ring is functionalized with a sulfanyl group at the 2-position, which can participate in hydrogen bonding or metal coordination, depending on the biological context. Additionally, the 1,3-dimethyl-1H-pyrazole moiety introduces rigidity and steric bulk, which can be critical for optimizing receptor binding.

The carbonitrile group at the 3-position of the pyridine ring adds another layer of functionality that may influence solubility, metabolic stability, and electronic properties. This particular arrangement of substituents makes 6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile a promising candidate for further investigation in drug discovery pipelines.

Recent advancements in computational chemistry have enabled more precise modeling of such complex molecules. Researchers are leveraging molecular docking simulations to predict how this compound might interact with various biological targets. For instance, studies suggest that the difluoromethyl group could enhance binding affinity by improving hydrophobic interactions or by modulating electronic distributions around the binding site. The combination of these features positions this compound as a valuable scaffold for designing inhibitors or agonists targeting key enzymes and receptors involved in metabolic diseases, inflammatory responses, and other therapeutic areas.

In parallel, experimental approaches are being employed to validate computational hypotheses. High-throughput screening (HTS) campaigns have identified derivatives of this core structure that exhibit notable biological activity. Notably, modifications around the pyrazole ring have shown promising results in preclinical models. These findings underscore the importance of fine-tuning substituent patterns to achieve desired pharmacological outcomes.

The sulfanyl group at the 2-position of the pyridine ring is particularly noteworthy due to its potential role in redox chemistry. Sulfanyl-containing compounds are often involved in processes that involve thiol-disulfide exchange mechanisms, which are relevant to oxidative stress pathways and enzyme function. This suggests that 6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile could have applications beyond traditional kinase inhibition or GPCR modulation.

Emerging research also highlights the role of fluorinated aromatic systems in enhancing drug-like properties such as bioavailability and metabolic stability. The difluoromethyl group is a particularly well-studied moiety in this regard; it can improve lipophilicity while minimizing unwanted metabolic pathways like oxidation or hydrolysis. This characteristic makes it an attractive feature for compounds intended for oral administration or long-term therapeutic use.

The integration of multiple heterocyclic rings into a single molecule often leads to enhanced multitarget engagement capabilities. In the case of 6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile, both the pyridine and pyrazole moieties can interact with different protein families simultaneously. Such polypharmacicity is increasingly recognized as a strategy to mitigate side effects and improve therapeutic efficacy by addressing multiple disease mechanisms collaboratively.

From a synthetic chemistry perspective, this compound exemplifies the challenges and opportunities associated with constructing complex heterocycles under mild conditions while maintaining high regioselectivity. Recent methodologies involving transition-metal-catalyzed cross-coupling reactions have made it feasible to assemble such intricate frameworks efficiently. These advances not only accelerate lead optimization but also open doors for exploring novel analogs with tailored properties.

The growing body of literature on nitrogen-containing heterocycles underscores their versatility as pharmacological tools. The combination of nitrogen atoms in different ring systems allows for diverse electronic distributions and interaction possibilities with biological targets. For instance, studies on related scaffolds have revealed inhibitory effects on enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in autoimmune disorders and cancer progression.

The sulfanyl group’s ability to engage in sulfur-nitrogen interactions further broadens the scope of potential applications for this compound class. Such interactions are common in natural products and bioactive molecules, suggesting that derivatives of 6-(difluoromethyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile could exhibit unique mechanisms of action compared to traditional small-molecule drugs.

Future directions in research may focus on exploring derivatives with modified substitution patterns or alternative heterocyclic linkages to expand their therapeutic potential further. Additionally, investigating their role as probes or tools for understanding fundamental biological processes will be crucial for guiding rational drug design efforts.